1-{[(Cyclopropylmethyl)amino]methyl}cyclobutan-1-ol
Overview
Description
“1-{[(Cyclopropylmethyl)amino]methyl}cyclobutan-1-ol” is a chemical compound with the CAS Number: 1529743-57-4 . It has a molecular weight of 141.21 . The compound is in liquid form .
Molecular Structure Analysis
The IUPAC name of the compound is 1-((cyclopropylamino)methyl)cyclobutan-1-ol . The InChI code is 1S/C8H15NO/c10-8(4-1-5-8)6-9-7-2-3-7/h7,9-10H,1-6H2 . The InChI key is NMPDCKHQRGPIDM-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
The compound has a storage temperature of 4 degrees . The physical form of the compound is liquid .Scientific Research Applications
Synthesis and Reactivity
Research has shown that arylmethylenecyclopropanes can react with triarylprop-2-yn-1-ols or their methyl ethers to yield functionalized methylenecyclobutene, cyclobutane, and cyclopropane derivatives under mild conditions, facilitated by Lewis acid catalysis. This reaction pathway indicates the versatility of cyclobutane derivatives in organic synthesis (Yao & Shi, 2007).
Pharmaceutical Applications
Although not directly related to "1-{[(Cyclopropylmethyl)amino]methyl}cyclobutan-1-ol", the synthesis of cyclobutane analogs of nucleosides showcases the potential of cyclobutane derivatives in drug development. For instance, the synthesis of 1-amino-3,3-bis(benzyloxymethyl)cyclobutane from cyclobutanone derivatives indicates the exploration of cyclobutane cores for creating adenosine and guanosine analogs (Boumchita et al., 1990).
Chemical Properties and Mechanisms
Research on cyclobutane derivatives also delves into their chemical properties and reaction mechanisms. For instance, the Lewis acid-catalyzed rearrangement of bicyclo[3.2.0]hept-2-ene to bicyclo[4.1.0]hept-4-ene demonstrates the reactivity and potential for structural transformation within cyclobutane-containing compounds, highlighting the complex mechanisms that govern their chemistry (Behrendt et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
1-[(cyclopropylmethylamino)methyl]cyclobutan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO/c11-9(4-1-5-9)7-10-6-8-2-3-8/h8,10-11H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUFVCCRXLGSQQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)(CNCC2CC2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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